Cas no 1219979-88-0 (N~1~,N~1~-Diallyl-4-fluoro-1,2-benzenediamine)

• Product Name: N~1~,N~1~-Diallyl-4-fluoro-1,2-benzenediamine
• CAS No: 1219979-88-0
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 4687526
• Update Time: 2025-07-02

N~1~,N~1~-Diallyl-4-fluoro-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N~1~,N~1~-Diallyl-4-fluoro-1,2-benzenediamine
• 4-fluoro-1-N,1-N-bis(prop-2-en-1-yl)benzene-1,2-diamine

• Inchi： 1S/C12H15FN2/c1-3-7-15(8-4-2)12-6-5-10(13)9-11(12)14/h3-6,9H,1-2,7-8,14H2
• InChI Key： ZPHANXAABRJXBP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)N(CC=C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N~1~,N~1~-Diallyl-4-fluoro-1,2-benzenediamine

Professional Introduction to N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine (CAS No. 1219979-88-0)

N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1219979-88-0, belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine consists of a benzene ring substituted with a fluorine atom at the 4-position and two diallyl groups attached to the nitrogen atoms. This arrangement imparts distinct electronic and steric characteristics to the molecule, which are critical for its potential biological activity. The presence of the fluorine atom, in particular, is known to enhance the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel fluorinated aromatic diamines due to their promising applications in the design of therapeutic agents. The fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This has led to extensive research into understanding the structural-activity relationships (SAR) of such compounds.

Numerous studies have demonstrated the potential of N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine as a scaffold for drug discovery. Its unique chemical profile makes it suitable for targeting various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The diallyl groups provide opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic needs.

One of the most compelling aspects of this compound is its ability to act as a precursor for more complex molecules. By serving as a building block, N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine enables the synthesis of derivatives with enhanced pharmacological activity. For instance, modifications at the diallyl positions can lead to compounds with improved solubility or bioavailability, crucial factors for successful drug candidates.

The fluorinated benzene ring is particularly noteworthy due to its role in influencing the compound's pharmacokinetic profile. Fluorine atoms are frequently incorporated into drugs because they can increase lipophilicity, reduce metabolic degradation, and improve binding affinity to enzymes and receptors. These properties make N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine an attractive candidate for further exploration in medicinal chemistry.

In addition to its potential as a drug scaffold, N₁,N₁-Diallyl-4-fluoro-1,2-benzenediamine has shown promise in materials science applications. Its ability to form stable complexes with other molecules makes it useful in the development of advanced materials for sensors and catalysts. The compound's unique electronic properties also make it a candidate for organic electronics applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of N¹,N¹-Diallyl-4-fluoro-1,2-benzenediamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both research and potential commercial applications.

Ongoing research continues to uncover new applications and derivatives of N¹,N¹-Diallyl-4-fluoro-1,2-benzenediamine. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to novel therapeutic agents with improved efficacy and safety profiles. The compound's versatility makes it a cornerstone in the development of next-generation pharmaceuticals.

The future prospects for N¹,N¹-Diallyl-4-fluoro-1,2-benzenediamine are bright, with continued research expected to yield groundbreaking discoveries. As our understanding of its chemical properties deepens, so too will its applications across multiple scientific disciplines. The compound's unique combination of structural features positions it as a key player in advancing both medicinal chemistry and materials science.